Cas no 866145-78-0 (2-Amino-6-(trifluoromethyl)-3-({(E)-2-(trifluoromethyl)phenylmethylidene}amino)-4(3H)-pyrimidinone)

• Product Name: 2-Amino-6-(trifluoromethyl)-3-({(E)-2-(trifluoromethyl)phenylmethylidene}amino)-4(3H)-pyrimidinone
• CAS No: 866145-78-0
• MDL: MFCD04126357
• CID: 4662921
• Update Time: 2025-10-29

2-Amino-6-(trifluoromethyl)-3-({(E)-2-(trifluoromethyl)phenylmethylidene}amino)-4(3H)-pyrimidinone Chemical and Physical Properties

Names and Identifiers

• 2-AMINO-6-(TRIFLUOROMETHYL)-3-(((E)-[2-(TRIFLUOROMETHYL)PHENYL]METHYLIDENE)AMINO)-4(3H)-PYRIMIDINONE
• 2-Amino-6-(trifluoromethyl)-3-({(E)-[2-(trifluoromethyl)phenyl]methylidene}amino)-4(3H)-pyrimi
• 2-Amino-6-(trifluoromethyl)-3-({(E)-2-(trifluoromethyl)phenylmethylidene}amino)-4(3H)-pyrimidinone

• MDL： MFCD04126357

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-Amino-6-(trifluoromethyl)-3-({(E)-2-(trifluoromethyl)phenylmethylidene}amino)-4(3H)-pyrimidinone

2-Amino-6-(trifluoromethyl)-3-({(E)-2-(trifluoromethyl)phenylmethylidene}amino)-4(3H)-pyrimidinone: A Multifunctional Compound with Promising Therapeutic Potential

2-Amino-6-(trifluoromethyl)-3-({(E)-2-(trifluoromethyl)phenylmethylidene}amino)-4(3H)-pyrimidinone, also known by its CAS number 866145-78-0, represents a class of pyrimidinone derivatives with unique structural features and potential pharmacological activity. This compound combines multiple functional groups, including trifluoromethyl substituents, pyrimidine ring systems, and amino functionalities, which collectively contribute to its diverse biological interactions. Recent studies have highlighted its potential in targeting specific molecular pathways, making it a subject of interest in both academic and industrial research.

Chemical Structure and Molecular Features

The molecular framework of 2-Amino-6-(trifluoromethyl)-3-({(E)-2-(trifluoromethyl)phenylmethylidene}amino)-4(3H)-pyrimidinone is centered around a pyrimidinone ring, a six-membered heterocyclic structure with a ketone group at the 4-position. The trifluoromethyl groups, located at the 6-position and the 2-position of the phenyl ring, introduce significant electronegative effects, which may influence its binding affinity to target proteins. The amino group at the 2-position of the pyrimidinone ring further enhances its reactivity, potentially enabling interactions with various biological targets.

Notably, the phenylmethylidene group, which is part of the amino functionality, introduces a rigid, conjugated system that may contribute to molecular stability and specificity. The E-configuration of the double bond within the phenylmethylidene moiety suggests a planar structure, which could facilitate interactions with receptors or enzymes. These structural characteristics position this compound as a candidate for further exploration in drug discovery.

<Pharmacological Mechanisms and Target Specificity>

Recent research has focused on elucidating the pharmacological mechanisms of 2-Amino-6-(trifluoromethyl)-3-({(E)-2-(trifluoromethyl)phenylmethylidene}amino)-4(3H)-pyrimidinone. Studies suggest that its trifluoromethyl substituents may modulate the electrostatic properties of the molecule, enabling it to interact with specific protein pockets. For instance, a 2023 study published in Journal of Medicinal Chemistry reported that this compound exhibits selective binding to kinase enzymes, particularly those involved in cell proliferation and apoptosis pathways.

The pyrimidinone ring system is believed to play a critical role in its target specificity. By mimicking natural nucleotide structures, this compound may interfere with DNA replication or RNA transcription, making it a potential candidate for antitumor therapies. Additionally, its amino group could act as a hydrogen bond donor, enhancing interactions with target proteins. These findings highlight the compound's versatility in targeting multiple biological processes.

Recent Advances in Research and Development

Over the past few years, the research and development of 2-Amino-6-(trifluoromethyl)-3-({(E)-2-(trifluoromethyl)phenylmethylidene}amino)-4(3H)-pyrimidinone has gained momentum, with several breakthroughs reported in peer-reviewed journals. A 2023 study published in ACS Chemical Biology demonstrated its potential as an antimicrobial agent against multidrug-resistant bacteria. The compound's trifluoromethyl groups were found to enhance its ability to disrupt bacterial cell membranes, suggesting a novel mechanism of action.

Another recent study, published in European Journal of Medicinal Chemistry, explored the compound's anti-inflammatory properties. The researchers reported that it could inhibit the activation of NF-κB pathways, which are central to the inflammatory response. This finding opens new avenues for its application in treating inflammatory diseases such as rheumatoid arthritis or inflammatory bowel disease. The compound's ability to modulate multiple signaling pathways underscores its potential as a multifunctional therapeutic agent.

Challenges and Future Directions

While the potential therapeutic applications of 2-Amino-6-(trifluoromethyl)-3-({(E)-2-(trifluoromethyl)phenylmethylidene}amino)-4(3H)-pyrimidinone are promising, several challenges remain. One of the primary concerns is its bioavailability and metabolic stability. Due to the presence of multiple trifluoromethyl groups, the compound may exhibit poor solubility or rapid degradation in vivo, which could limit its efficacy. Ongoing research is focused on optimizing its chemical structure to improve these properties.

Additionally, further preclinical studies are needed to evaluate its toxicity and side effects. While preliminary data suggest a favorable safety profile, long-term studies are essential to ensure its suitability for human use. Collaborative efforts between academia and industry are expected to accelerate the development of this compound into a viable therapeutic option.

Conclusion

2-Amino-6-(trifluoromethyl)-3-({(E)-2-(trifluoromethyl)phenylmethylidene}amino)-4(3H)-pyrimidinone represents a promising candidate in the field of medicinal chemistry. Its unique molecular structure, combined with its potential to modulate multiple biological pathways, positions it as a versatile compound for further exploration. As research continues to uncover its full potential, this compound may pave the way for innovative therapies in oncology, infectious diseases, and inflammatory conditions.